Cas no 146333-15-5 (1,2,3-Cyclohexanetriol,1-(dihydrogen phosphate), (1a,2a,3a)- (9CI))
146333-15-5 structure
Product Name:1,2,3-Cyclohexanetriol,1-(dihydrogen phosphate), (1a,2a,3a)- (9CI)
CAS No:146333-15-5
MF:C6H13O6P
MW:212.137583494186
CID:178539
PubChem ID:126992
Update Time:2025-04-19
1,2,3-Cyclohexanetriol,1-(dihydrogen phosphate), (1a,2a,3a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Cyclohexanetriol,1-(dihydrogen phosphate), (1a,2a,3a)- (9CI)
- (2,3-dihydroxycyclohexyl) dihydrogen phosphate
- 1,2,3-Cyclohexanetriol, 1-(dihydrogen phosphate), (1alha,2alpha,3alpha)-
- 1,2,3-Cyclohexanetriol-1-phosphate
- 1-Phosphoryloxy-2,3-dihydroxycyclohexane
- 2,3-dihydroxycyclohexyl dihydrogen phosphate
- cis-1,2,3-Cyclohexanetriol-1-phosphate
- 146333-15-5
- DTXSID20932814
-
- Inchi: 1S/C6H13O6P/c7-4-2-1-3-5(6(4)8)12-13(9,10)11/h4-8H,1-3H2,(H2,9,10,11)
- InChI Key: NBMXVMPPXJFUTI-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OC1CCCC(C1O)O
Computed Properties
- Exact Mass: 212.044975
- Monoisotopic Mass: 212.044975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107
- XLogP3: -1.9
Experimental Properties
- Density: 1.58
- Boiling Point: 427.5°Cat760mmHg
- Flash Point: 212.3°C
- Refractive Index: 1.544
- PSA: 117.03000
- LogP: -0.63000
1,2,3-Cyclohexanetriol,1-(dihydrogen phosphate), (1a,2a,3a)- (9CI) Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
146333-15-5 (1,2,3-Cyclohexanetriol,1-(dihydrogen phosphate), (1a,2a,3a)- (9CI)) Related Products
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